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Compound of Interest

Compound Name: [1,4'-Bipiperidin]-2-one

CAS No.: 159874-26-7

Cat. No.: B070529

Get Quote

Understanding the fundamental properties of [1,4'-Bipiperidin]-2-one is the first step in a

robust safety assessment. The structure combines a basic piperidine ring with a piperidin-2-one

(a δ-valerolactam) ring. This bifunctional nature dictates its reactivity, solubility, and potential

biological interactions.
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Property Value / Description

IUPAC Name 1-(Piperidin-4-yl)piperidin-2-one

Synonyms 4-(2-Oxo-piperidin-1-yl)piperidine

Molecular Formula C₁₀H₁₈N₂O

Molecular Weight 182.26 g/mol

Appearance Expected to be an off-white to pale yellow solid.

Key Structural Features

A bicyclic system composed of a piperidine ring

and a piperidin-2-one ring linked by a C-N bond.

Contains a secondary amine (nucleophilic) and

a cyclic amide (lactam).

Solubility

Expected to have moderate solubility in polar

organic solvents and limited solubility in water.

Salt forms would exhibit enhanced aqueous

solubility.[1]

Section 2: Hazard Identification and Risk
Assessment
Based on the GHS classification of the parent compound, [1,4'-Bipiperidine], this derivative

should be handled as a hazardous substance.[7][10] The primary risks are associated with its

corrosive and irritant nature, stemming from the basicity of the piperidine nitrogen.

GHS Hazard Summary (Extrapolated)
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Pictogram Signal Word Hazard Class & Statement

Danger / Warning

Skin Corrosion/Irritation

(Category 1B/2): H314/H315 -

Causes severe skin burns and

eye damage / Causes skin

irritation.[7][10] Serious Eye

Damage/Irritation (Category

1/2A): H318/H319 - Causes

serious eye damage / Causes

serious eye irritation.[7][10]

Specific Target Organ Toxicity -

Single Exposure (Category 3):

H335 - May cause respiratory

irritation.[7][10]

Primary Routes of Exposure and Health Effects:
Inhalation: Inhalation of dust may cause severe irritation to the respiratory tract.[7][10]

Skin Contact: The compound is expected to be corrosive or irritating. Direct contact can lead

to skin irritation, redness, or chemical burns.[7]

Eye Contact: Poses a significant risk of serious eye damage. Contact can cause severe

irritation, pain, and burns that may lead to permanent vision impairment.[7][9][10]

Ingestion: Harmful if swallowed. May cause burns to the gastrointestinal tract.[8][9]

Section 3: Safe Handling, Storage, and Engineering
Controls
A multi-layered approach to safety, combining engineering controls, appropriate personal

protective equipment, and standardized procedures, is essential for mitigating the risks

associated with [1,4'-Bipiperidin]-2-one.

Engineering Controls
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Fume Hood: All manipulations of the solid compound or its solutions must be conducted in a

certified chemical fume hood to prevent inhalation of dust or vapors.

Ventilation: Ensure adequate general laboratory ventilation.[10]

Safety Equipment: An operational eyewash station and safety shower must be immediately

accessible in the work area.[9][10]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a full-face shield when handling

the solid or concentrated solutions.[9]

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Inspect gloves

for integrity before each use and consult the manufacturer's data for breakthrough times.[10]

Skin and Body Protection: Wear a flame-resistant lab coat, long pants, and closed-toe shoes.

Ensure no skin is exposed.[11]

Standard Handling and Storage Protocol
Handling: Avoid all personal contact.[11] Prevent dust formation during weighing and transfer

by handling the material gently. Use spark-proof tools and maintain a clutter-free workspace.

[9] Do not eat, drink, or smoke in the laboratory.[11]

Storage: Store in a tightly closed, properly labeled container.[10] Keep in a cool, dry, and

well-ventilated area designated for hazardous chemicals.[10] Store away from incompatible

materials, particularly strong oxidizing agents and strong acids.[9]
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Preparation

Execution

Post-Handling

1. Conduct Risk Assessment
(Review SDS/Guide)

2. Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

3. Work in Certified
Chemical Fume Hood

4. Handle Compound
(Weighing, Transfer, Reaction)

Avoid Dust Generation 5. Store Securely
(Cool, Dry, Ventilated)

6. Dispose of Waste
(Follow Hazardous Waste Protocol)

7. Decontaminate Work Area
& Remove PPE

Click to download full resolution via product page

A workflow for the safe handling of [1,4'-Bipiperidin]-2-one.

Section 4: Synthesis and Reactivity Considerations
Reactivity Profile

Stability: The compound is expected to be stable under normal laboratory storage conditions.

[12]
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Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[9] The

secondary amine is basic and will react exothermically with acids. The lactam ring can be

susceptible to hydrolysis under strong acidic or basic conditions.

Hazardous Decomposition Products: Combustion may produce toxic gases, including carbon

monoxide, carbon dioxide, and nitrogen oxides.[9]

Conceptual Synthetic Pathway
The synthesis of [1,4'-Bipiperidin]-2-one is not widely documented, but a logical retrosynthetic

analysis suggests several viable routes. One plausible approach involves the coupling of a

piperidine synthon with a piperidin-2-one synthon. For instance, a nucleophilic substitution

reaction between 4-halopiperidine (suitably N-protected) and the anion of piperidin-2-one,

followed by deprotection, could yield the target molecule. An alternative is reductive amination

between piperidin-4-one and piperidin-2-one, though this is less conventional. The diagram

below illustrates a conceptual disconnection.
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Key Synthons
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A conceptual retrosynthetic analysis for [1,4'-Bipiperidin]-2-one.

Section 5: Emergency and Spill Response
Procedures
Prompt and correct action is critical in the event of an exposure or spill.

Personnel Exposure Protocol
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open. Seek immediate medical attention.[9][13]
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Skin Contact: Immediately remove all contaminated clothing and flush the affected skin area

with large amounts of water for at least 15 minutes. Use a safety shower if the spill is

extensive. Seek medical attention if irritation persists.[9][13][14]

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[9][10]

Ingestion: Do NOT induce vomiting.[9] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.

Small-Scale Laboratory Spill (<10 g) Cleanup Protocol
This protocol is for trained laboratory personnel only. For large spills, evacuate the area and

call emergency responders.

Alert & Evacuate: Alert personnel in the immediate vicinity and evacuate the area.[13][15]

Secure Area: Restrict access to the spill area. If the substance is flammable or used with

flammable solvents, remove all ignition sources.[15]

Don PPE: At a minimum, don a lab coat, safety goggles, face shield, and double-layer

chemically resistant gloves.

Contain Spill: If the spill is a liquid, create a dike around the spill using an inert absorbent

material like vermiculite, sand, or cat litter.[16]

Absorb & Neutralize: For a solid spill, carefully cover it with an inert absorbent material to

prevent it from becoming airborne.[16] Do NOT use combustible materials like paper towels

to absorb the bulk of the spill.

Collect Residue: Carefully sweep or scoop the absorbed material and place it into a heavy-

duty plastic bag or a sealable, labeled container.[14][16]

Decontaminate: Wipe the spill area with a suitable decontamination solution (e.g., soap and

water), followed by clean water. Collect all cleaning materials in a separate hazardous waste

bag.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC165450500&countryCode=US&language=en
https://emergencyplanning.nmsu.edu/departments/Chemical-Exposure-and-Spill-Response-Procedure-09_25_2024.pdf
https://ehs.princeton.edu/chemical/spill/procedures
https://www.fishersci.com/store/msds?partNumber=AC165450500&countryCode=US&language=en
http://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22028~~PDF~~MTR~~AUSD~~EN~~2022-11-18%2019:54:39~~1%204-Bipiperidine~~
https://www.fishersci.com/store/msds?partNumber=AC165450500&countryCode=US&language=en
https://emergencyplanning.nmsu.edu/departments/Chemical-Exposure-and-Spill-Response-Procedure-09_25_2024.pdf
https://sites.rowan.edu/facilities/_docs/chemical-spill-response.pdf
https://sites.rowan.edu/facilities/_docs/chemical-spill-response.pdf
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://ehs.princeton.edu/chemical/spill/procedures
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose: Seal and label the container as "Hazardous Waste: [1,4'-Bipiperidin]-2-one Spill

Debris." Dispose of the waste through your institution's hazardous waste management

program.

Report: Report the incident to your laboratory supervisor and institutional Environmental

Health and Safety (EHS) office.[14]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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